(2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine

• Molecular Formula: C9H16N2S
• Molecular Weight: 184.30 g/mol
• IUPAC Name: 2-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]propan-1-amine
• InChI: InChI=1S/C9H16N2S/c1-7(2)6-11-8(3)9-10-4-5-12-9/h4-5,7-8,11H,6H2,1-3H3
• InChI Key: UAVDZJZOWXEGTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(C)C1=NC=CS1

Description

(2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine is a secondary amine featuring a branched 2-methylpropyl (isobutyl) group and a 1-(1,3-thiazol-2-yl)ethyl substituent. While direct data on this compound’s synthesis or applications are absent in the provided evidence, its structural analogs (e.g., thiazole- and thiadiazole-based amines) are synthesized via amination reactions or heterocyclic coupling, as seen in related studies . Thiazole derivatives are widely explored for pharmaceutical applications due to their bioactivity, including anti-inflammatory and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine typically involves the reaction of 2-methylpropylamine with 2-bromo-1-(1,3-thiazol-2-yl)ethanone under basic conditions. The reaction is carried out in a solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours. After completion, the product is purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of (2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of catalysts and automated systems can further enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring to a dihydrothiazole derivative.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring, particularly at the C-2 and C-5 positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydrothiazole derivatives.

Substitution: Various substituted thiazole derivatives depending on the reagents used.

Scientific Research Applications

(2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential as a pharmacophore in drug design, particularly in the development of anti-inflammatory and anticancer agents.

Industry: Utilized in the production of dyes, biocides, and chemical reaction accelerators.

Mechanism of Action

The mechanism of action of (2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole ring can participate in hydrogen bonding and π-π interactions, which are crucial for binding to biological targets. The compound may inhibit enzyme activity or modulate receptor function, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Molecular Formulas

The table below compares the target compound with structurally related amines:

Compound Name	Molecular Formula	Substituents	Heterocycle	Key Functional Groups	Synthesis Method (Inferred)	Reference
(2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine	C9H17N2S*	2-Methylpropyl, 1-(thiazol-2-yl)ethyl	Thiazole	Secondary amine	Amination (e.g., )	N/A
1-[2-(2-Methylpropyl)-1,3-thiazol-4-yl]methanamine	C8H16Cl2N2S	2-Methylpropyl, thiazol-4-yl	Thiazole	Primary amine (dihydrochloride salt)	Halogenation/amination
(1,3-Benzothiazol-2-ylmethyl)(1-phenylpropyl)amine	C17H18N2S	Benzothiazol-2-ylmethyl, phenylpropyl	Benzothiazole	Secondary amine	Not specified
5-(3-Phenylpropyl)-N-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine	C17H16ClN3S	Phenylpropyl, chlorophenyl	Thiadiazole	Secondary amine	Reflux with POCl3/ammonia
(E)-3-Dimethylamino-1-(1,3-thiazol-2-yl)prop-2-en-1-one	C8H10N2OS	Thiazol-2-yl, enaminone	Thiazole	Enaminone (α,β-unsaturated ketone)	Condensation reaction

*Inferred formula based on substituent analysis.

Key Comparisons

Heterocyclic Core Modifications

• Thiazole vs. Benzothiazole : The target compound’s thiazole ring (C3H3NS) is less aromatic and smaller than benzothiazole (C7H5NS), which may reduce lipophilicity but improve metabolic stability compared to benzothiazole derivatives .
• Thiazole vs.

Substituent Effects

• Branched vs. Linear Alkyl Chains : The 2-methylpropyl group in the target compound introduces steric hindrance, which may limit binding to flat active sites compared to linear chains (e.g., phenylpropyl in ).
• Aromatic vs. Aliphatic Amines : Aromatic substituents (e.g., chlorophenyl in ) enhance π-π stacking but may reduce solubility, whereas aliphatic groups (e.g., 2-methylpropyl) improve lipophilicity.

Functional Group Diversity

• Amine vs. Enaminone: The enaminone group in allows for conjugation and keto-enol tautomerism, enabling diverse reactivity (e.g., nucleophilic attacks) absent in the target compound’s secondary amine.

Research Implications and Limitations

While direct data on the target compound’s physicochemical or biological properties are lacking, structural analogs suggest:

• Bioactivity Potential: Thiazole amines often exhibit antimicrobial or anticancer activity ; the target’s branched alkyl chain may modulate bioavailability.

Limitations : The absence of experimental data (e.g., solubility, logP) restricts quantitative comparisons. Further studies should prioritize synthesis, characterization, and bioassays.

Biological Activity

(2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This organic compound, characterized by a thiazole ring and an isobutyl group, has shown promise as a lead candidate in drug discovery, particularly for antimicrobial and antifungal applications.

• Molecular Formula : C₁₁H₁₅N₂S
• Molecular Weight : Approximately 210.34 g/mol
• Structure : The compound includes a nitrogen atom in the amine group linked to a thiazole moiety, contributing to its distinct chemical properties.

Biological Activity

Research indicates that (2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine exhibits notable biological activity through its interaction with various biological targets. The mechanisms of action primarily involve:

• Antimicrobial Activity : The compound has been studied for its efficacy against various microbial strains. Preliminary studies suggest it may inhibit the growth of both gram-positive and gram-negative bacteria, as well as fungi.
• Enzyme Inhibition : It potentially interacts with specific enzymes or receptors, altering their function. This interaction can lead to therapeutic effects, making it a candidate for treating infections or diseases caused by resistant pathogens.

The biological activity of (2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine is thought to involve:

• Binding to Enzymes : It may bind to active sites on enzymes, inhibiting their activity and disrupting metabolic pathways critical for microbial survival.
• Receptor Modulation : The compound could modulate receptor activity, influencing physiological responses in target organisms.

Comparative Analysis with Similar Compounds

Several compounds share structural similarities with (2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine. Below is a comparative table highlighting these compounds and their unique features:

Compound Name	Structure	Unique Features
2-Methyl-N-[1-(1,3-thiazol-2-yl)ethyl]pyridin-3-amine	Structure	Known for antimicrobial activity
Methyl[(1S)-1-(pyridin-4-yl)ethyl]amine	Structure	Exhibits different biological activities
4-(Aryl)-6-pyridin-3-yl-pyrazolo[3,4-b]pyridin-3-amines	Structure	Exhibits anti-Alzheimer activity

Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial properties of (2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine demonstrated significant inhibitory effects against common bacterial strains. The Minimum Inhibitory Concentration (MIC) was determined through serial dilution methods, revealing effective concentrations that warrant further exploration in clinical settings.

Study 2: Enzyme Interaction

In vitro assays have shown that the compound interacts with specific enzymes involved in bacterial metabolism. For instance, binding studies indicated that (2-Methylpropyl)[1-(1,3-thiazol-2-yl)ethyl]amine could effectively inhibit the enzyme dihydrofolate reductase (DHFR), which is crucial for DNA synthesis in bacteria.